Cas no 1500814-14-1 (3-thia-7-azaspiro5.6dodecane)

• Product Name: 3-thia-7-azaspiro5.6dodecane
• CAS No: 1500814-14-1
• MF: C₁₀H₁₉NS
• MW: 185.329561471939
• CID: 6020559
• PubChem ID: 82602237
• Update Time: 2025-05-22

3-thia-7-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 3-Thia-7-azaspiro[5.6]dodecane
• 3-thia-7-azaspiro5.6dodecane
• EN300-1629116
• 1500814-14-1

• Inchi： 1S/C10H19NS/c1-2-4-10(11-7-3-1)5-8-12-9-6-10/h11H,1-9H2
• InChI Key： SYBKQFRDBXACAW-UHFFFAOYSA-N
• SMILES： C1C2(CCCCCN2)CCSC1

Computed Properties

• Exact Mass: 185.12382078g/mol
• Monoisotopic Mass: 185.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 301.2±35.0 °C(Predicted)
• pka: 10.59±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 3-thia-7-azaspiro5.6dodecane

3-Thia-7-Azaspiro[5.6]Dodecane: A Comprehensive Overview

3-Thia-7-Azaspiro[5.6]Dodecane, also known by its CAS Registry Number CAS No. 1500814-14-1, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, sulfur (thia) and nitrogen (aza). The spiro structure of this compound provides it with unique physical and chemical properties, making it a subject of interest for both academic research and industrial applications.

The molecular structure of 3-Thia-7-Azaspiro[5.6]Dodecane consists of a six-membered ring fused to a five-membered ring, with sulfur and nitrogen atoms acting as the bridgehead atoms. This arrangement creates a rigid and planar structure, which is often desirable in drug design due to its potential for specific molecular interactions. Recent studies have explored the stereochemical properties of this compound, revealing its ability to adopt multiple conformations that could be exploited in the development of bioactive molecules.

One of the most promising applications of 3-Thia-7-Azaspiro[5.6]Dodecane lies in its potential as a scaffold for drug discovery. Researchers have investigated its ability to act as a template for constructing bioisosteres, which are structural analogs that mimic the pharmacophore properties of existing drugs but with improved bioavailability or reduced toxicity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, suggesting its utility in anti-cancer drug development.

In addition to its pharmacological applications, 3-Thia-7-Azaspiro[5.6]Dodecane has also been explored for its role in materials science. Its rigid structure and ability to form stable complexes make it a candidate for use in the development of novel polymers or advanced materials with tailored mechanical properties. Recent advancements in click chemistry have enabled the efficient synthesis of this compound, further enhancing its potential for large-scale production and application.

The synthesis of 3-Thia-7-Azaspiro[5.6]Dodecane typically involves multi-step reactions that require precise control over stereochemistry and regioselectivity. One common approach involves the cyclization of appropriately substituted thioamides or thioureas under specific reaction conditions. Recent research has focused on optimizing these synthetic pathways to improve yield and purity, making this compound more accessible for further studies.

From an environmental perspective, the stability and biodegradability of CAS No. 1500814-14-1 have been evaluated to ensure its safe use in various applications. Studies indicate that this compound exhibits moderate biodegradation rates under aerobic conditions, suggesting that it can be used responsibly without posing significant risks to ecosystems.

In conclusion, 3-Thia-7-Azaspiro[5.6]Dodecane, or CAS No. 1500814-14-1, represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and application studies, position it as a valuable tool for future innovations in drug discovery and materials science.